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Compound of Interest

Compound Name:
(S)-2-(4-Fluorophenoxy)propanoic

acid

CAS No.: 60251-91-4

Cat. No.: B13333274

Get Quote

Executive Summary
This technical guide details the structural characterization and stereochemical assignment of

(S)-2-(4-fluorophenoxy)propanoic acid (CAS: 132637-23-9 / Generic). As a chiral fluorinated

phenoxypropionic acid, this scaffold is a critical pharmacophore in medicinal chemistry (PPAR

agonists, taste modulators) and agrochemistry (auxin-mimic herbicides).

The elucidation process defined below prioritizes stereochemical integrity. While establishing

connectivity is routine via NMR/MS, distinguishing the (S)-enantiomer from its (R)-counterpart

requires rigorous chiral chromatography and absolute configuration determination. This guide

synthesizes spectroscopic data with self-validating experimental protocols.

Structural Framework & Synthesis Context
Understanding the synthetic origin is the first step in elucidation, as it dictates the impurity

profile and expected stereochemistry.

Chemical Formula:
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Molecular Weight: 184.16 g/mol

Chiral Center: C2 position (alpha to the carboxylic acid).

The Stereochemical Challenge
The biological activity of 2-phenoxypropanoic acids is highly stereospecific. For herbicides

(e.g., fluazifop), the (R)-enantiomer typically inhibits acetyl-CoA carboxylase. However, for

pharmaceutical applications (e.g., lactisole analogs or fibrates), the (S)-enantiomer often

possesses distinct pharmacodynamics.

Synthesis-Elucidation Coupling:

Inversion Strategy (Mitsunobu): Reaction of 4-fluorophenol with (R)-methyl lactate using

/DIAD typically yields the (S)-ether via

inversion.

Retention Strategy: Nucleophilic substitution on a chiral halo-acid often leads to racemization

or inversion depending on conditions.

Validation Requirement: You cannot rely solely on the starting material's chirality due to

potential racemization mechanisms (e.g., enolization under basic conditions).

Primary Structure Confirmation (Connectivity)
Objective: Confirm the 2-(4-fluorophenoxy)propanoic acid backbone and fluorine

regiochemistry.

High-Resolution Mass Spectrometry (HRMS)
Protocol: Electrospray Ionization (ESI) in Negative Mode (

).

Rationale: Carboxylic acids ionize best in negative mode.

Expected m/z: 183.0463 (Calculated for
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).

Isotopic Pattern: Fluorine (

) is monoisotopic. Unlike chlorine compounds, you will not see an M+2 peak ratio of 3:1.

Nuclear Magnetic Resonance (NMR) Analysis
Solvent:

(Standard) or

(to prevent carboxylic proton exchange).

Table 1: Predicted

and

NMR Shifts

Position Group (ppm) Multiplicity (ppm)

Coupling (

)

COOH
Carboxylic

Acid
10.0 - 12.0 Broad Singlet ~176.0 -

C2
Methine (-

CH-)
4.75 Quartet ~72.5 Hz

C3
Methyl (-

CH3)
1.65 Doublet ~18.5 Hz

Ar-C1' Ipso-Carbon - - ~153.0 -

Ar-C2'/6' Ortho-H 6.85 Multiplet ~116.0

Ar-C3'/5' Meta-H 6.98 Multiplet ~115.8

Ar-C4' Para-C-F - - ~158.0 Hz
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Critical Diagnostic: The aromatic region will show complex splitting due to

coupling. The C2 proton (quartet) confirms the propanoic acid backbone.

NMR Validation
Shift: ~ -120 to -125 ppm (relative to

).

Pattern: Multiplet (typically a triplet of triplets) due to coupling with ortho and meta protons.

Significance: A single peak confirms mono-substitution; the shift confirms the para position

relative to the oxygen.

Stereochemical Determination (The "S" Assignment)
Objective: Definitively prove the (S)-absolute configuration and quantify Enantiomeric Excess

(ee).

Analytical Workflow Visualization
The following diagram outlines the logical flow for confirming the (S)-enantiomer.
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Caption: Step-wise elucidation logic. Connectivity must precede stereochemical analysis to

ensure impurity peaks do not interfere with chiral integration.
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Protocol: Chiral HPLC Separation
This is the industry standard for determining optical purity (ee%).

Column Selection: Polysaccharide-based columns (e.g., Chiralcel OD-H or Chiralpak AD-H)

are superior for resolving 2-aryloxypropionic acids due to the "inclusion" mechanism of the

chiral selector.

Mobile Phase: n-Hexane : Isopropanol : TFA (90 : 10 : 0.1).

Why TFA? Trifluoroacetic acid (0.1%) is mandatory to suppress the ionization of the

carboxylic acid group. Without it, the peak will tail severely, making integration impossible.

Detection: UV at 230 nm (Phenoxy absorption) or 254 nm.

Self-Validating Step: Inject a racemic standard (produced by mixing equal parts of synthesized

enantiomers or by reducing the ketone precursor) to establish the retention times of both (R)

and (S) peaks. The (S)-enantiomer typically elutes second on a Chiralcel OD-H column under

these conditions, but this must be experimentally verified using a known standard [1].

Protocol: Absolute Configuration via X-Ray
If the compound is a solid (MP ~58-60°C for similar analogs), single-crystal X-ray diffraction is

the "Gold Standard."

Crystallization: Slowly evaporate a solution in Ethanol/Water or Ethyl Acetate/Hexane.

Heavy Atom Effect: The Fluorine atom provides some anomalous scattering, but it may be

weak.

Co-crystallization (Alternative): If the acid does not crystallize well or lacks sufficient

anomalous dispersion, form a salt with a chiral amine of known configuration (e.g., (R)-1-

phenylethylamine).

Refinement: Solve the structure. If the chiral amine is (R) and the density map fits, the acid's

configuration is deduced relative to the amine.

Impurity Profiling
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In drug development, identifying specific impurities is as important as identifying the target.

Impurity Type Origin Detection Method

4-Fluorophenol Unreacted starting material HPLC (Reverse Phase C18)

Methyl Ester
Incomplete hydrolysis (if made

from ester)
1H NMR (Singlet ~3.7 ppm)

(R)-Enantiomer Racemization during synthesis Chiral HPLC

Elimination Product
Acrylate derivative (thermal

stress)

1H NMR (Vinylic protons 5.8-

6.4 ppm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]

2. promising biological activity: Topics by Science.gov [science.gov]

3. mdpi.com [mdpi.com]

4. 2-(4-Chlorophenoxy)propionic acid | C9H9ClO3 | CID 18703 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer
Nature Experiments [experiments.springernature.com]

To cite this document: BenchChem. [Comprehensive Structure Elucidation of (S)-2-(4-
Fluorophenoxy)propanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13333274/docs#comprehensive-structure-
elucidation-of-s-2-4-fluorophenoxy-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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